3-phenyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-phenyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)propanamide” is a complex organic compound. It contains a pyrazole ring, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . Pyrazole compounds have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Scientific Research Applications
Chemical Inhibitors and Cytochrome P450 Isoforms
Research highlights the critical role of chemical inhibitors in deciphering the involvement of specific Cytochrome P450 (CYP) isoforms in drug metabolism. Such inhibitors, including those with pyrazole structures, are vital for understanding drug-drug interactions and for the development of safer pharmaceuticals (Khojasteh et al., 2011).
Environmental Impact of Chemical Compounds
Studies on parabens, which share some functional similarities with the target compound, detail their fate and behavior in aquatic environments. This research is crucial for assessing the environmental impact of chemical residues, potentially guiding regulations and the development of less harmful alternatives (Haman et al., 2015).
Synthetic Applications in Heterocyclic Chemistry
The synthesis of heterocyclic compounds, such as pyrazolines, is a significant area of study. Derivatives of these compounds have a wide range of biological properties, leading to their exploration for therapeutic applications. Research into synthetic methods and applications can pave the way for novel drug discovery and development (Gomaa & Ali, 2020).
Endocrine Disruptors and Reproductive Health
Investigations into compounds like Bisphenol A and phthalates, which act as endocrine disruptors, inform on the potential health risks associated with chemical exposure. Understanding the molecular mechanisms by which these compounds affect human health is critical for developing safer chemicals and for regulatory purposes (Lagos-Cabré & Moreno, 2012).
Pharmacological Properties and Therapeutic Use
Research on propofol, an intravenous anaesthetic, demonstrates the importance of understanding the pharmacodynamic and pharmacokinetic properties of chemical compounds. This knowledge is essential for the safe and effective use of drugs in medical settings (Langley & Heel, 1988).
Carcinogen Metabolites and Tobacco Exposure
The measurement of carcinogen metabolites in humans provides insights into the risks associated with tobacco exposure. Such studies are crucial for public health policies and for developing interventions to reduce cancer risk (Hecht, 2002).
Mechanism of Action
Target of Action
It’s known that many indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Based on the known actions of similar compounds, it can be inferred that it likely interacts with its targets, causing changes that result in its biological effects .
Biochemical Pathways
It’s known that similar compounds can affect a variety of pathways, leading to diverse biological activities .
Pharmacokinetics
It’s known that the metabolism of similar compounds generally involves reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .
Result of Action
Similar compounds have been reported to possess various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .
Properties
IUPAC Name |
3-phenyl-N-[2-(4-phenylpyrazol-1-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O/c24-20(12-11-17-7-3-1-4-8-17)21-13-14-23-16-19(15-22-23)18-9-5-2-6-10-18/h1-10,15-16H,11-14H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOOTWWSCMCLULL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NCCN2C=C(C=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.